Rhodium catalyzed allene amidation: a facile entry into 2-amidoallylcations for unusual [3 + 3] annulation reactions†

Chemical Science Pub Date: 2010-09-16 DOI: 10.1039/C0SC00375A

Abstract

The interaction of a sulfamate ester derived metallonitrene with an allene generates a versatile intermediate with 2-amidoallylcation like reactivity. In this article we outline reactivity patterns for this novel dipolar species, demonstrating both [3 + 2] reactions with benzaldehyde, and unusual [3 + 3] annulation reactions with a variety of nitrones.

Graphical abstract: Rhodium catalyzed allene amidation: a facile entry into 2-amidoallylcations for unusual [3 + 3] annulation reactions
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